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Compound of Interest

Compound Name: Rhodium chloride, trihydrate

CAS No.: 13876-89-6

Cat. No.: B7818945

Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Rhodium (III) chloride, trihydrate. Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental impact.

Rhodium (III) chloride, trihydrate is a hazardous chemical that can cause irritation and potential

burns through all routes of exposure.[1] It is harmful if swallowed and can cause serious eye

damage.[1][2][3] The compound appears as a red-brown powder and targets the respiratory

system, eyes, and skin.[1]

Quantitative Exposure Limits and Toxicity Data
Proper handling requires awareness of the established occupational exposure limits.

Engineering controls and personal protective equipment should be utilized to maintain

exposure below these levels.
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Parameter Value Species Reference

ACGIH TWA (as

Rhodium)
1 mg/m³ Human [1]

NIOSH TWA (fume, as

Rhodium)
0.1 mg/m³ Human [1]

NIOSH TWA (as Rh

soluble compounds)
0.001 mg/m³ Human [1]

OSHA PEL (as

Rhodium)
0.1 mg/m³ Human [1]

NIOSH IDLH (fume,

as Rhodium)
100 mg/m³ Human [1]

NIOSH IDLH (as Rh

soluble compounds)
2 mg/m³ Human [1]

LD50 (Intravenous) 198 mg/kg Rat [4]

Abbreviations:

ACGIH TWA: American Conference of Governmental Industrial Hygienists Time-Weighted

Average

NIOSH TWA: National Institute for Occupational Safety and Health Time-Weighted Average

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

IDLH: Immediately Dangerous to Life or Health

LD50: Lethal Dose, 50%

Operational Plan: Safe Handling Protocol
A systematic approach to handling Rhodium (III) chloride, trihydrate is crucial. The following

step-by-step protocol outlines the procedures from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/20140.pdf
https://pim-resources.coleparmer.com/sds/20140.pdf
https://pim-resources.coleparmer.com/sds/20140.pdf
https://pim-resources.coleparmer.com/sds/20140.pdf
https://pim-resources.coleparmer.com/sds/20140.pdf
https://pim-resources.coleparmer.com/sds/20140.pdf
https://www.chemicalbook.com/msds/Rhodium-III-Chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Engineering Controls
Ventilation: Always handle Rhodium (III) chloride, trihydrate in a well-ventilated area.[1] Use

a chemical fume hood or other local exhaust ventilation to keep airborne concentrations low.

[1]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][2]

Work Area: Designate a specific area for handling the compound. Cover work surfaces with

absorbent, disposable liners.

Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[1][2] For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[5]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene, PVC, or

rubber) and a lab coat or chemical-resistant apron to prevent skin contact.[1][5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

limits, or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[1][2]

Handling Procedure
Avoid Dust: Minimize the generation and accumulation of dust.[1] Use dry clean-up

procedures if spills occur.[6]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

ingestion.[1][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in the handling area.[2]

Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, and

secure place, preferably locked up.[1][2] The recommended storage temperature is 15–25
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°C.[3]

Emergency Response and Disposal
Emergency Procedures for Accidental Exposure

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.

[1]

Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Flush the

affected skin with plenty of water for at least 15 minutes.[1] Get medical aid if irritation

persists.[1]

Inhalation: Move the individual to fresh air at once.[1] If breathing is difficult, administer

oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cups of milk or water.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate medical attention.[1]

Spill Response Protocol
Evacuate non-essential personnel from the area.

Ensure you are wearing the full required PPE.

Ventilate the area of the spill.[1]

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[1][6]

Place the collected material into a suitable, labeled, and closed container for disposal.[1][6]

Clean the spill area thoroughly with soap and water.

Disposal Plan
All waste containing Rhodium (III) chloride, trihydrate must be treated as hazardous waste.
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Dispose of the contents and container at an approved waste disposal facility.[2]

Do not mix with other waste.[4] Handle uncleaned containers as you would the product itself.

[4]

Alternatively, non-recyclable solutions can be offered to a licensed disposal company.[4] The

material may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Rhodium (III) chloride,

trihydrate.
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Caption: Workflow for the safe handling of Rhodium (III) chloride, trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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